Cas no 191089-80-2 (3-(3-Fluorophenyl)aminocyclohex-2-en-1-one)

• Product Name: 3-(3-Fluorophenyl)aminocyclohex-2-en-1-one
• CAS No: 191089-80-2
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• CID: 3852529
• PubChem ID: 643356
• Update Time: 2025-04-22

3-(3-Fluorophenyl)aminocyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-[(3-fluorophenyl)amino]-
• 3-[(3-fluorophenyl)amino]cyclohex-2-en-1-one
• 3-[(3-fluorophenyl)amino]-1-cyclohex-2-enone
• InChI=1/C12H12FNO/c13-9-3-1-4-10(7-9)14-11-5-2-6-12(15)8-11/h1,3-4,7-8,14H,2,5-6H
• ST5427877
• ZINC04265247
• 3-(3-fluoroanilino)cyclohex-2-en-1-one
• 3-((3-Fluorophenyl)amino)cyclohex-2-enone
• 3-((3-Fluorophenyl)amino)cyclohex-2-en-1-one
• LS-04259
• ALBB-013630
• AKOS003665946
• 3-(3-Fluoro-phenylamino)-cyclohex-2-enone
• MFCD01109149
• STK895038
• H30419
• 191089-80-2
• CS-0324081
• 3-(3-Fluorophenyl)aminocyclohex-2-en-1-one

• Inchi： 1S/C12H12FNO/c13-9-3-1-4-10(7-9)14-11-5-2-6-12(15)8-11/h1,3-4,7-8,14H,2,5-6H2
• InChI Key： VSYILMIYVRAESQ-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(NC2=CC=CC(F)=C2)=C1

Computed Properties

• Exact Mass: 205.090292168Da
• Monoisotopic Mass: 205.090292168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų